Cas no 67683-29-8 (4-(3-Methylbutoxy)phenyl 4-propoxybenzoate)

4-(3-Methylbutoxy)phenyl 4-propoxybenzoate structure
67683-29-8 structure
Product Name:4-(3-Methylbutoxy)phenyl 4-propoxybenzoate
CAS No:67683-29-8
MF:C21H26O4
MW:342.428746700287
CID:2798225
PubChem ID:71367792
Update Time:2025-04-21

4-(3-Methylbutoxy)phenyl 4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-(3-METHYLBUTOXY)PHENYL 4-PROPOXYBENZOATE
    • DTXSID40790897
    • 67683-29-8
    • 4-(3-Methylbutoxy)phenyl 4-propoxybenzoate
    • Inchi: 1S/C21H26O4/c1-4-14-23-18-7-5-17(6-8-18)21(22)25-20-11-9-19(10-12-20)24-15-13-16(2)3/h5-12,16H,4,13-15H2,1-3H3
    • InChI Key: MMOHTBYSUUCJBM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCC)=O)CCC(C)C

Computed Properties

  • Exact Mass: 342.18310931Da
  • Monoisotopic Mass: 342.18310931Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 44.8Ų
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.